![molecular formula C25H22N6O2 B7929178 Sotrastaurin CAS No. 949935-06-2](/img/structure/B7929178.png)
Sotrastaurin
Overview
Description
Sotrastaurin (AEB071) is a potent and selective pan-PKC inhibitor, mostly for PKCθ with Ki of 0.22 nM in a cell-free assay . It is inactive to PKCζ . It is currently in Phase II of clinical development for the prevention of acute rejection after solid organ transplantation .
Molecular Structure Analysis
The molecular formula of Sotrastaurin is C25H22N6O2 . It has a molecular weight of 438.48 . This compound belongs to the class of organic compounds known as n-arylpiperazines, which are organic compounds containing a piperazine ring where the nitrogen ring atom carries an aryl group .
Physical And Chemical Properties Analysis
Sotrastaurin has a molecular weight of 438.48 and a molecular formula of C25H22N6O2 .
Scientific Research Applications
Immunosuppression in Organ Transplantation : Sotrastaurin inhibits protein kinase C, blocking T-lymphocyte activation. It's been explored in Phase II clinical trials for preventing acute rejection after solid organ transplantation, showing potential in renal transplant recipients (Kovarik & Slade, 2010). However, studies revealed higher rates of biopsy-proven acute rejection (BPAR) when compared to control groups using tacrolimus, leading to some trials being terminated early (Friman et al., 2011).
Pharmacokinetics and Drug Interactions : Sotrastaurin is metabolized through CYP3A4, with one active metabolite identified. It affects the pharmacokinetics of other drugs used in transplantation, such as everolimus and tacrolimus (Kovarik et al., 2010). The drug interactions between sotrastaurin and other immunosuppressants are significant, necessitating careful dose management.
Effects on Renal Function : Some studies have indicated that sotrastaurin, when used in combination with other immunosuppressants, might offer improved renal function compared to regimens relying solely on calcineurin inhibitors (Tedescosilva et al., 2013).
Impact on Hepatitis B and C Virus : A study assessing the direct effects of sotrastaurin on HBV and HCV replication found no pro-viral effect. This is relevant for transplant recipients who may be at risk of these infections (von Hahn et al., 2011).
Potential in Other Transplants and Psoriasis : Beyond kidney and liver transplantation, sotrastaurin has been researched for its potential in other types of organ transplants and diseases like psoriasis (Manicassamy, 2009).
Safety and Tolerability : Generally, sotrastaurin has been found to be well-tolerated, although its efficacy and safety profile needs to be confirmed through long-term data (Wagner et al., 2011).
Mechanism of Action
Safety and Hazards
Future Directions
Sotrastaurin is currently in Phase II of clinical development for the prevention of acute rejection after solid organ transplantation . It has shown therapeutic potential in preclinical models of DLBCL . These results support that Sotrastaurin may be a viable option for immunosuppression in HBV and/or HCV infected organ transplant recipients .
properties
IUPAC Name |
3-(1H-indol-3-yl)-4-[2-(4-methylpiperazin-1-yl)quinazolin-4-yl]pyrrole-2,5-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22N6O2/c1-30-10-12-31(13-11-30)25-27-19-9-5-3-7-16(19)22(28-25)21-20(23(32)29-24(21)33)17-14-26-18-8-4-2-6-15(17)18/h2-9,14,26H,10-13H2,1H3,(H,29,32,33) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAVGBZOFDPFGPJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=NC3=CC=CC=C3C(=N2)C4=C(C(=O)NC4=O)C5=CNC6=CC=CC=C65 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22N6O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70915192 | |
Record name | 5-Hydroxy-4-(1H-indol-3-yl)-3-[2-(4-methylpiperazin-1-yl)quinazolin-4-yl]-2H-pyrrol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70915192 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
438.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Sotrastaurin | |
CAS RN |
425637-18-9, 949935-06-2 | |
Record name | Sotrastaurin | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=425637-18-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Sotrastaurin [USAN:INN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0425637189 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Sotrastaurin | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB12369 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | 5-Hydroxy-4-(1H-indol-3-yl)-3-[2-(4-methylpiperazin-1-yl)quinazolin-4-yl]-2H-pyrrol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70915192 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | SOTRASTAURIN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7I279E1NZ8 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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